Cas no 2227755-81-7 (rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid)
rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid
- 2227755-81-7
- EN300-1555656
- rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid
-
- Inchi: 1S/C25H26N2O5/c28-23(29)12-13-26-24(30)16-6-5-7-17(14-16)27-25(31)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-5,7-11,16-17,22H,6,12-15H2,(H,26,30)(H,27,31)(H,28,29)/t16-,17-/m1/s1
- InChI Key: FTSRFXSBLAJMEW-IAGOWNOFSA-N
- SMILES: O(C(N[C@@H]1C=CC[C@@H](C(NCCC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 434.18417193g/mol
- Monoisotopic Mass: 434.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1555656-0.05g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 0.05g |
$1709.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-0.1g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 0.1g |
$1791.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-0.25g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 0.25g |
$1872.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-0.5g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 0.5g |
$1954.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-1.0g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 1g |
$2035.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-2.5g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 2.5g |
$3988.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-5.0g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 5g |
$5900.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-10.0g |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 10g |
$8749.0 | 2023-06-05 | ||
| Enamine | EN300-1555656-50mg |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 50mg |
$1709.0 | 2023-09-25 | ||
| Enamine | EN300-1555656-100mg |
rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}propanoic acid |
2227755-81-7 | 100mg |
$1791.0 | 2023-09-25 |
rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid
Research Brief on rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid (CAS: 2227755-81-7)
In recent years, the compound rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid (CAS: 2227755-81-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohex-3-en-1-yl moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.
Recent studies have focused on the synthesis and optimization of rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid to enhance its stability and reactivity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and structural integrity. Researchers have also investigated its role in solid-phase peptide synthesis (SPPS), where it serves as a key building block for the incorporation of non-natural amino acids into peptide chains.
One of the most promising applications of this compound lies in its potential as a scaffold for the development of novel therapeutics. Preliminary in vitro studies have demonstrated its ability to modulate protein-protein interactions, particularly in pathways related to inflammation and cancer. For instance, its cyclohexenyl moiety has been shown to interact with specific binding pockets in target proteins, offering a platform for the design of selective inhibitors. These findings underscore the compound's relevance in the context of precision medicine and targeted drug delivery.
Despite these advancements, challenges remain in the large-scale production and application of rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.
In conclusion, rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid represents a valuable tool in chemical biology and drug discovery. Its unique structural properties and versatile applications make it a subject of ongoing research, with the potential to contribute significantly to the development of next-generation therapeutics. Future studies should focus on optimizing its synthetic pathways, exploring its biological activities, and translating these findings into clinical applications.
2227755-81-7 (rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)